Cas no 3090-29-7 (Methanone,[3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl](2-hydroxyphenyl)-)

• Product Name: Methanone,[3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl](2-hydroxyphenyl)-
• CAS No: 3090-29-7
• MF: C₂₁H₂₆O₃
• MW: 326.429346561432
• CID: 1444712
• Update Time: 2024-08-23

Methanone,[3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl](2-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone,[3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl](2-hydroxyphenyl)-
• Methanone, [3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl](2-hydroxyphenyl)-

• Inchi： 1S/C21H26O3/c1-20(2,3)15-11-13(12-16(19(15)24)21(4,5)6)18(23)14-9-7-8-10-17(14)22/h7-12,22,24H,1-6H3
• InChI Key： OSPUHYLEFQIBGM-UHFFFAOYSA-N
• SMILES： C(C1=CC(C(C)(C)C)=C(O)C(C(C)(C)C)=C1)(C1=CC=CC=C1O)=O

Computed Properties

• Exact Mass: 326.18828

Experimental Properties

• Density: 1.096±0.06 g/cm3(Predicted)
• Boiling Point: 429.0±45.0 °C(Predicted)
• PSA: 57.53
• pka: 7.76±0.30(Predicted)